Cas no 2229394-73-2 (3-(2,2-dimethylthiolan-3-yl)methylazetidine)

• Product Name: 3-(2,2-dimethylthiolan-3-yl)methylazetidine
• CAS No: 2229394-73-2
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 6027937
• PubChem ID: 165605800
• Update Time: 2025-10-12

3-(2,2-dimethylthiolan-3-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylthiolan-3-yl)methylazetidine
• 2229394-73-2
• 3-[(2,2-dimethylthiolan-3-yl)methyl]azetidine
• EN300-1726742

• Inchi： 1S/C10H19NS/c1-10(2)9(3-4-12-10)5-8-6-11-7-8/h8-9,11H,3-7H2,1-2H3
• InChI Key： XBBWIQRLNQNPNR-UHFFFAOYSA-N
• SMILES： S1CCC(CC2CNC2)C1(C)C

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,2-dimethylthiolan-3-yl)methylazetidine

3-(2,2-Dimethylthiolan-3-yl)methylazetidine: A Comprehensive Overview

The compound 3-(2,2-dimethylthiolan-3-yl)methylazetidine, with the CAS number 2229394-73-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiolane ring with an azetidine moiety. The thiolane component, also known as a tetrahydrothiophene ring, is a five-membered ring containing one sulfur atom and four carbon atoms. The presence of two methyl groups on the sulfur atom further adds to the complexity and reactivity of this compound.

The azetidine ring, on the other hand, is a four-membered cyclic amine. This structure is known for its ring strain, which can influence its reactivity and stability. The combination of these two distinct structural elements in 3-(2,2-dimethylthiolan-3-yl)methylazetidine creates a molecule with unique properties that make it a valuable subject for research and potential applications in drug design.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to efficiently construct the molecule, often employing organocatalytic methods or transition metal-catalyzed reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for advanced applications.

In terms of pharmacological properties, 3-(2,2-dimethylthiolan-3-yl)methylazetidine has shown promising activity in preclinical models. Its ability to modulate specific biological targets has been investigated in the context of neurodegenerative diseases and inflammatory conditions. For instance, studies have demonstrated that this compound can inhibit certain enzymes associated with oxidative stress, suggesting its potential role in protecting cells from damage caused by reactive oxygen species.

The structural versatility of this compound also makes it an attractive candidate for use as an intermediate in drug discovery programs. Its ability to undergo further functionalization allows chemists to explore a wide range of derivatives with varying biological activities. This has led to the development of analogs that exhibit improved bioavailability or enhanced selectivity for specific therapeutic targets.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 3-(2,2-dimethylthiolan-3-yl)methylazetidine. These methods provide detailed insights into the molecular architecture and help ensure that the compound meets rigorous quality standards required for both research and clinical applications.

In conclusion, 3-(2,2-dimethylthiolan-3-yl)methylazetidine stands out as a significant molecule in contemporary chemical research. Its unique structure, coupled with its promising pharmacological profile, positions it as a valuable tool in advancing our understanding of complex biological systems and developing innovative therapeutic agents.